Cas no 1804764-36-0 (4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804764-36-0
• MF: C₈H₄F₄INO₂
• MW: 349.020948410034
• CID: 4838994
• Update Time: 2025-06-08

4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F4INO2/c9-2-4-1-5(3-15)14-7(13)6(4)16-8(10,11)12/h1,3H,2H2
• InChI Key： YHAXEJJMBZYSGW-UHFFFAOYSA-N
• SMILES： IC1=C(C(CF)=CC(C=O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804764-36-0): A Comprehensive Overview

4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804764-36-0) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of fluorinated and iodinated functionalities, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is particularly noteworthy due to its multifaceted reactivity. The presence of the fluoromethyl group imparts unique electronic and steric properties, while the iodine atom provides a valuable handle for further chemical modifications. Additionally, the trifluoromethoxy substituent enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug discovery.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde. One notable approach involves the sequential introduction of the fluoromethyl and trifluoromethoxy groups followed by iodination. This multi-step process has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production.

In the context of medicinal chemistry, 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde has shown promise as a key intermediate in the synthesis of various bioactive compounds. Its ability to undergo palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enables the construction of complex molecular architectures with diverse biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of kinases, G protein-coupled receptors (GPCRs), and other therapeutic targets.

The iodine atom in 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde serves as an excellent leaving group for nucleophilic substitution reactions, allowing for the introduction of a wide range of functional groups. This feature is particularly useful in the development of radiolabeled compounds for positron emission tomography (PET) imaging studies. The ability to incorporate radioactive isotopes into this scaffold can provide valuable insights into the pharmacokinetics and biodistribution of drug candidates.

Beyond its applications in drug discovery, 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde has also found utility in materials science. The combination of fluorinated and iodinated functionalities imparts unique physical properties to polymers and other materials derived from this compound. For example, it has been used as a building block in the synthesis of fluorous-tagged materials with enhanced solubility and stability in non-polar solvents.

In conclusion, 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804764-36-0) represents a highly functionalized pyridine derivative with broad applications in medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers seeking to develop novel pharmaceuticals and advanced materials. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in future scientific advancements.